[2-[(2-Methylphenyl)methylamino]-2-oxoethyl] 3,4-dimethoxybenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C19H21NO5/c1-13-6-4-5-7-15(13)11-20-18(21)12-25-19(22)14-8-9-16(23-2)17(10-14)24-3/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key: OKKUJHXEIVKOJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)COC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

The compound is an ester derived from an amino acid and a benzoic acid derivative. Ester compounds are often used in a variety of applications, including as solvents, plasticizers, and even in fragrances due to their often pleasant smell.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, contains a benzene ring (from the “benzoate” part of the name), which is a six-membered ring of carbon atoms with alternating double bonds, and an ester functional group (also from the “benzoate” part), which consists of a carbonyl group (a carbon double-bonded to an oxygen) adjacent to an ether group (an oxygen bonded to two carbons).

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, esters generally have higher boiling points than similar-sized hydrocarbons due to their ability to form hydrogen bonds. They are often liquid at room temperature and many have pleasant smells.

Scientific Research Applications

Synthesis and Properties of Novel Polyamides

Research into novel aromatic polyamides containing specific structural units has demonstrated their synthesis and examined their properties, such as thermal stability and solubility. For instance, aromatic polyamides having 2-methyl-4,5-oxazolediyl units show high thermal properties and good solubility in organic solvents, suggesting applications in materials science for high-performance polymers with specific mechanical and thermal characteristics (Akutsu et al., 1998).

Cytotoxic Activity of Carboxamide Derivatives

The cytotoxic activities of certain carboxamide derivatives against various cancer cell lines indicate a potential research avenue for the development of novel anticancer agents. Specific compounds demonstrated potent cytotoxicity, with some showing efficacy in vivo against challenging cancer models, highlighting the significance of chemical synthesis in drug discovery (Deady et al., 2003).

Chemical Synthesis and Characterization Techniques

Studies focusing on the synthesis and characterization of compounds with specific functional groups provide valuable methodologies for the development of new materials or drugs. For example, research on the synthesis of new derivatives featuring specific structural motifs and their spectroscopic characterization offers insights into chemical properties and potential applications in material science or pharmacology (Diwaker et al., 2015).

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Some general precautions associated with handling esters include avoiding contact with the skin and eyes, and avoiding inhalation or ingestion. They should be used in a well-ventilated area and stored properly to prevent degradation.